Cas no 1804749-02-7 (4-Hydroxy-6-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 4-Hydroxy-6-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1804749-02-7
• MF: C₈H₅F₆NO₃
• MW: 277.120623350143
• CID: 4828546
• Update Time: 2025-06-23

4-Hydroxy-6-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-6-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F6NO3/c1-17-4-2-3(16)5(18-8(12,13)14)6(15-4)7(9,10)11/h2H,1H3,(H,15,16)
• InChI Key： XXQAULLCARXKJL-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C=C(N1)OC)=O)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 420
• XLogP3: 2.6
• Topological Polar Surface Area: 47.6

Additional information on 4-Hydroxy-6-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Introduction to 4-Hydroxy-6-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804749-02-7) in Modern Chemical and Pharmaceutical Research

4-Hydroxy-6-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine, identified by its CAS number 1804749-02-7, is a sophisticated heterocyclic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural features of this molecule, particularly its trifluoromethyl and trifluoromethoxy substituents, contribute to its unique chemical properties and potential utility in the development of novel therapeutic agents.

The presence of multiple fluorine atoms in the structure imparts a high degree of lipophilicity and metabolic stability, which are critical factors in drug design. These characteristics make 4-Hydroxy-6-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine an attractive candidate for further exploration in medicinal chemistry. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets, paving the way for its potential application in drug discovery.

In recent years, there has been a surge in interest regarding fluorinated pyridines due to their role as key pharmacophores in numerous pharmacologically active compounds. The trifluoromethyl group, in particular, is known to enhance the binding affinity and metabolic stability of drug molecules. This has led to extensive research into synthesizing new derivatives of fluorinated pyridines that could serve as lead compounds for the development of innovative therapies.

The hydroxy and methoxy functional groups in 4-Hydroxy-6-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine also contribute to its versatility, allowing for further chemical modifications that could tailor its biological activity. These modifications can be achieved through various synthetic strategies, including nucleophilic substitution, metal-catalyzed cross-coupling reactions, and functional group interconversions. Such synthetic pathways are essential for exploring the full potential of this compound as a building block for more complex drug molecules.

One of the most compelling aspects of 4-Hydroxy-6-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine is its potential application in the development of antiviral and anticancer agents. The structural motif of this compound shares similarities with several known bioactive molecules that have demonstrated efficacy against viral infections and cancerous growths. For instance, fluorinated pyridines have been reported to exhibit inhibitory effects on enzymes such as tyrosine kinases, which are often overexpressed in cancer cells. Additionally, these compounds have shown promise as inhibitors of viral proteases, making them valuable candidates for antiviral drug development.

The trifluoromethoxy group, a key feature of this molecule, is particularly noteworthy due to its ability to modulate enzyme activity through steric and electronic effects. This group can enhance the binding affinity of a drug molecule to its target by increasing hydrophobic interactions and reducing solvation energy. Such properties are highly desirable in drug design, as they can lead to more potent and selective therapeutic agents.

In academic research, 4-Hydroxy-6-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine has been utilized as a starting material for synthesizing novel heterocyclic compounds with potential pharmaceutical applications. Researchers have explored various synthetic routes to introduce additional functional groups or alter the substitution pattern on the pyridine ring. These efforts have resulted in a library of derivatives that exhibit diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties.

The methoxy group in the structure not only contributes to the lipophilicity of the molecule but also serves as a handle for further chemical modifications. For example, it can be oxidized to form an ether or converted into an aldehyde or ketone through demethylation reactions. These transformations open up possibilities for designing molecules with tailored biological profiles that could be more effective against specific diseases.

The hydroxy group provides another avenue for functionalization, allowing researchers to explore epoxide ring openings or diol derivatives that could enhance drug-like properties such as solubility and bioavailability. Additionally, the presence of both hydroxy and methoxy groups makes this compound a versatile scaffold for developing prodrugs—molecules that are inactive until converted into their active form within the body.

The synthesis of 4-Hydroxy-6-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic strategies include palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura or Heck couplings, which are essential for introducing aryl or vinyl moieties onto the pyridine ring. Additionally, nucleophilic aromatic substitutions can be employed to replace halogen atoms with other functional groups.

In conclusion, 4-Hydroxy-6-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804749-02-7) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. The combination of hydroxy, methoxy,and multiple trifluoromethyl/trifluoromethoxy substituents offers a rich framework for designing novel therapeutic agents with improved efficacy and selectivity. As research continues to uncover new applications for fluorinated heterocycles, 4-Hydroxy-6-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine is poised to play a significant role in shaping the future of drug discovery.